Cas no 1154426-16-0 (Ethyl 2-fluoro-6-nitrobenzoate)

Ethyl 2-fluoro-6-nitrobenzoate Properties

Names and Identifiers

• Ethyl 2-Fluoro-6-nitrobenzoate
• Ethyl2-Fluoro-6-nitrobenzoate
• 6696AJ
• TRA0060587
• SY015284
• Benzoic acid, 2-fluoro-6-nitro-, ethyl ester
• +Expand

• MDL： MFCD10566814
• InChIKey： AQTBBISJVNTXEV-UHFFFAOYSA-N
• Inchi： 1S/C9H8FNO4/c1-2-15-9(12)8-6(10)4-3-5-7(8)11(13)14/h3-5H,2H2,1H3
• SMILES： FC1=C([H])C([H])=C([H])C(=C1C(=O)OC([H])([H])C([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.04400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Heavy Atom Count: 15
• Complexity: 253
• Topological Polar Surface Area: 72.1

Experimental Properties

• LogP: 2.43380
• PSA: 72.12000
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),

Ethyl 2-fluoro-6-nitrobenzoate Security Information

Ethyl 2-fluoro-6-nitrobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%